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Compound of Interest

Compound Name: Disperse red 1

Cat. No.: B1670772

An In-Depth Technical Guide to Disperse Red 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological effects of Disperse Red 1 (CAS Number: 2872-52-8), an azo dye with
applications in industrial settings and notable interactions with biological systems.

Core Chemical and Physical Properties

Disperse Red 1 is a monoazo dye characterized by a nitrobenzene group linked to a

substituted aniline through an azo bridge. Its chemical structure is fundamental to its color and
physicochemical properties.
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Property Value Reference
CAS Number 2872-52-8 [1]
Molecular Formula C16H18N4O3 [1]
Molecular Weight 314.34 g/mol [1]
2-[N-ethyl-4-[(4-
IUPAC Name nitrophenyl)diazenyllanilinoleth  [1]
anol
Appearance Dark red powder
Melting Point 160-162 °C
Insoluble in water; Soluble in
Solubility ethanol, acetone, and

benzene.
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Molecular Structure

Caption: 2D Molecular Structure of Disperse Red 1.

Experimental Protocols
Synthesis of Disperse Red 1

The synthesis of Disperse Red 1 is a classic example of an azo coupling reaction, which

involves two primary stages: diazotization and coupling.

1. Diazotization of 4-Nitroaniline:

o Materials: 4-nitroaniline, concentrated hydrochloric acid, sodium nitrite, water, ice.
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e Procedure:

o A solution of 4-nitroaniline (0.01 M) is prepared in concentrated hydrochloric acid (10 ml)
with stirring until complete dissolution.

o In a separate beaker, a 2 M solution of sodium nitrite is prepared in water (20 ml) and
cooled to below 5°C in an ice bath.

o The 4-nitroaniline solution is gradually added to the cold sodium nitrite solution with
continuous stirring. The temperature is maintained between 0-5°C to form the diazonium
salt.

2. Coupling Reaction:
o Materials: N-ethyl-N-(2-hydroxyethyl)aniline, the prepared diazonium salt solution.
e Procedure:

o The diazonium salt solution is slowly added to a pre-cooled solution of N-ethyl-N-(2-
hydroxyethyl)aniline (the coupling component).

o The reaction mixture is stirred for an additional period at 0-5°C to allow for the coupling
reaction to complete.

o The precipitated Disperse Red 1 dye is collected by filtration, washed thoroughly with
water to remove any unreacted starting materials and salts, and then dried.
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Caption: Synthesis Workflow for Disperse Red 1.
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In Vivo Toxicological Assay in Mice

This protocol outlines a typical in vivo study to assess the genotoxic effects of Disperse Red 1.
e Subjects: Sexually mature male mice (e.g., Mus musculus, strain CF-1).

» Administration: Single doses of Disperse Red 1 (e.g., 20, 100, and 500 mg/kg body weight)
are administered orally via gavage.

o Evaluation Points: Testicular features and sperm parameters are evaluated at various time
points after treatment (e.g., 8.3, 16.6, and 24.9 days).

e Assays:

o Sperm Abnormality Assay: Sperm are collected from the epididymis and analyzed for
morphological abnormalities.

o Comet Assay: Testis cells are processed to detect DNA damage.

o Fertility Assessment: Mating studies are conducted to evaluate the reproductive success
of the treated males.
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Caption: In Vivo Toxicological Study Workflow.

Quantitative Data Summary

itro . I .

Cell Line Concentration Effect Reference
1.0 pg/mL & 2.0 Increased frequency

Human Lymphocytes ) )
pg/mL of micronuclei

Human Hepatoma 1.0 ug/mL & 2.0 Increased frequency

(HepG2) pg/mL of micronuclei

Salmonella Assay - 13 revertants/ug

In Vivo Genotoxicity in Mice
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Dose

OrganiCell Type

Effect Reference

100 and 500 mg/kg

Testis cells

Increased DNA

damage

0.5 and 50 mg/kg

Bone marrow cells

Increased frequencies
of micronucleated
polychromatic

erythrocytes

Increased primary

0.005 mg/kg Liver
DNA damage
Upregulation of IL1B
(inflammatory
0.0005 and 0.005 _
Liver process) and
mg/kg
CDKNZ1A (cell-cycle
control) genes
Upregulation of BCL2
0.005 mg/kg Leukocytes and BAX (apoptosis)

genes

Biological Activity and Signaling Pathways

Disperse Red 1 has been shown to exhibit cytotoxic and genotoxic effects. Studies indicate

that it can induce DNA damage, leading to chromosomal aberrations and mutations. The

mechanism of toxicity may involve the metabolic reduction of the azo bond, which can produce

potentially harmful aromatic amines.

Exposure to Disperse Red 1 has been linked to the upregulation of genes involved in key

cellular processes such as inflammation, cell-cycle control, and apoptosis. This suggests that

the dye can trigger cellular stress responses that may lead to programmed cell death or

uncontrolled cell proliferation.
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Caption: Proposed Cellular Toxicity Pathway of Disperse Red 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Disperse Red 1 CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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